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Compound of Interest

Compound Name:
4-Bromobenzenesulfonic acid

hydrate

Cat. No.: B2379184 Get Quote

Technical Support Center: 4-
Bromobenzenesulfonic Acid Hydrate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 4-
Bromobenzenesulfonic acid hydrate.

Frequently Asked Questions (FAQs)
Q1: What is 4-Bromobenzenesulfonic acid hydrate and what are its common applications?

4-Bromobenzenesulfonic acid hydrate is an organic compound with the formula

C₆H₅BrO₃S·H₂O. It is a white to light brown crystalline powder. This compound is a versatile

reagent in organic synthesis, often utilized as an intermediate in the production of

pharmaceuticals, dyes, and other specialty chemicals. Its primary applications include serving

as a precursor in cross-coupling reactions, such as the Suzuki-Miyaura coupling, and in

esterification reactions.

Q2: What are the key physical and chemical properties of 4-Bromobenzenesulfonic acid
hydrate?

Key properties are summarized in the table below.
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Property Value

Molecular Formula C₆H₅BrO₃S·H₂O

Molecular Weight 255.09 g/mol

Appearance White to light brown crystalline powder

Melting Point 90-93 °C (lit.)

Solubility Soluble in water

Q3: How should 4-Bromobenzenesulfonic acid hydrate be stored?

4-Bromobenzenesulfonic acid hydrate should be stored in a tightly sealed container in a

cool, dry place, away from incompatible materials such as strong oxidizing agents. Due to its

hygroscopic nature, it is important to minimize exposure to atmospheric moisture.

Q4: What safety precautions should be taken when handling 4-Bromobenzenesulfonic acid
hydrate?

This compound is corrosive and can cause severe skin burns and eye damage. It is essential

to handle it in a well-ventilated area, wearing appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat. Avoid inhaling the dust. In case of contact with

skin or eyes, rinse immediately with plenty of water and seek medical attention.

Troubleshooting Guides
Synthesis of 4-Bromobenzenesulfonic acid hydrate
(Sulfonation of Bromobenzene)
Problem: Low or no yield of 4-Bromobenzenesulfonic acid hydrate.

Possible Causes & Solutions:

Incomplete Sulfonation: The sulfonation of benzene and its derivatives is a reversible

reaction.[1] To drive the equilibrium towards the product, use a strong sulfonating agent like

fuming sulfuric acid (oleum, a solution of SO₃ in H₂SO₄) and apply heat.[1][2] Insufficient

heating or a weak sulfonating agent can lead to low conversion.
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Desulfonation (Reverse Reaction): The presence of excess water and high temperatures can

promote the reverse reaction, known as desulfonation, where the sulfonic acid group is

removed from the aromatic ring.[3][4] To minimize this, use concentrated sulfuric acid and

control the reaction temperature carefully. If the reaction is worked up with aqueous

solutions, do so at a lower temperature.

Incorrect Work-up Procedure: Improper work-up can lead to loss of the water-soluble

product. Ensure that the product is isolated effectively, for example, by salting out or by

careful removal of solvent.

Troubleshooting Workflow for Sulfonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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